Cas no 2301587-74-4 (tert-butyl 7-(hydroxymethyl)-6-azaspiro3.5nonane-6-carboxylate)

• Product Name: tert-butyl 7-(hydroxymethyl)-6-azaspiro3.5nonane-6-carboxylate
• CAS No: 2301587-74-4
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6483052
• PubChem ID: 165981928
• Update Time: 2025-10-28

tert-butyl 7-(hydroxymethyl)-6-azaspiro3.5nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(hydroxymethyl)-6-azaspiro3.5nonane-6-carboxylate
• tert-butyl 7-(hydroxymethyl)-6-azaspiro[3.5]nonane-6-carboxylate
• 2301587-74-4
• EN300-1699693

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15-10-14(6-4-7-14)8-5-11(15)9-16/h11,16H,4-10H2,1-3H3
• InChI Key： YJQSYPCHPRHJTR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(CO)CCC2(C1)CCC2)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 7-(hydroxymethyl)-6-azaspiro3.5nonane-6-carboxylate

Professional Introduction to Tert-butyl 7-(hydroxymethyl)-6-azaspiro3.5nonane-6-carboxylate (CAS No: 2301587-74-4)

Tert-butyl 7-(hydroxymethyl)-6-azaspiro3.5nonane-6-carboxylate, with the CAS number 2301587-74-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of spirocyclic azasugars, which are known for their unique structural and functional properties. The presence of both hydroxymethyl and tert-butyl ester groups in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's structure, featuring a spirocyclic core composed of a nitrogen-containing heterocycle linked to a six-membered carbocycle, contributes to its remarkable chemical stability and reactivity. This spiro configuration is particularly interesting because it introduces conformational constraints that can influence the compound's biological activity. The nitrogen atom in the azasugar moiety can serve as a hydrogen bond acceptor, which is crucial for interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in drug discovery. Spirocycles are known to exhibit high binding affinity and selectivity, making them valuable scaffolds for the development of small-molecule drugs. The specific arrangement of atoms in Tert-butyl 7-(hydroxymethyl)-6-azaspiro3.5nonane-6-carboxylate allows for fine-tuning of its pharmacological properties, which is essential for optimizing drug-like characteristics such as solubility, metabolic stability, and bioavailability.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The hydroxymethyl group provides a site for further functionalization, enabling chemists to introduce additional pharmacophores or modify existing ones. This flexibility is particularly valuable in medicinal chemistry, where the goal is often to enhance the potency and selectivity of drug candidates. The tert-butyl ester group, on the other hand, can be used to stabilize reactive intermediates or to facilitate purification processes.

Recent studies have highlighted the potential of spirocyclic azasugars as inhibitors of various biological pathways. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in glycolysis and lipid metabolism. These pathways are implicated in several diseases, including diabetes and cancer, making them attractive targets for therapeutic intervention. The unique structural features of Tert-butyl 7-(hydroxymethyl)-6-azaspiro3.5nonane-6-carboxylate may contribute to its ability to modulate these pathways effectively.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include cyclization reactions followed by functional group transformations such as esterification and hydroxymethylation. Advances in synthetic methodologies have made it possible to produce complex spirocyclic compounds more efficiently, which has accelerated their use in drug discovery programs.

In addition to its synthetic utility, Tert-butyl 7-(hydroxymethyl)-6-azaspiro3.5nonane-6-carboxylate has been studied for its potential role in material science applications. Spirocyclic compounds are known to exhibit interesting optical and electronic properties, which make them suitable candidates for use in organic electronics and photonics. The precise control over molecular structure allows researchers to tailor these properties for specific applications.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. Collaborative efforts between chemists, biologists, and engineers are expected to yield novel derivatives with enhanced functionalities. As our understanding of structure-activity relationships improves, so too will our ability to design molecules with targeted biological effects.

In conclusion, Tert-butyl 7-(hydroxymethyl)-6-azaspiro3.5nonane-6-carboxylate (CAS No: 2301587-74-4) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable tool for synthetic chemists and a promising candidate for drug development. As research continues to uncover new applications for spirocyclic azasugars, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and materials science.